Cas no 59785-68-1 (N-Acetyl-D-proline)

• Product Name: N-Acetyl-D-proline
• CAS No: 59785-68-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD00080841
• CID: 366666
• PubChem ID: 719436
• Update Time: 2025-05-20

N-Acetyl-D-proline Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-D-Proline
• (N)-Acetyl-D-proline
• AC-D-PRO-OH
• D-Proline, 1-acetyl-
• (2R)-1-acetylpyrrolidine-2-carboxylic acid
• N-Acetyl-L-tyrosine ethyl ester Monohydrate
• (R)-(+)-N-Acetylproline
• (R)-1-Acetyl-2-pyrrolidinecarboxylic acid
• 1-ACETYL-D-PROLINE
• (R)-1-Acetylpyrrolidine-2-carboxylic acid
• 4ayu
• Ac-D-Prn-OH
• (R)-(+)-Acetylproline
• N-alpha-Actetyl-D-proline
• Ac-D-Pro-OH, AldrichCPR
• GNMSLDIYJOSUSW-ZCFIWIBFSA-N
• AM82194
• (R)-acetyl-pyrrolidine-2-ca
• DS-16114
• 59785-68-1
• N8P
• DTXSID00352112
• A832468
• (R)-acetyl-pyrrolidine-2-carboxylic acid
• Acetyl-D-proline
• Z1078490036
• CHEMBL3137742
• Q27120548
• AKOS015841039
• SCHEMBL428477
• EN300-211777
• CS-W017974
• CHEBI:44272
• F10955
• (R,S)-1-Acetyl-pyrrolidine-2-carboxylic acid
• MFCD00080841
• DTXCID90303178
• N-Acetyl-D-proline

• MDL： MFCD00080841
• Inchi： 1S/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11)/t6-/m1/s1
• InChI Key： GNMSLDIYJOSUSW-ZCFIWIBFSA-N
• SMILES： OC([C@H]1CCCN1C(C)=O)=O

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 57.6

Experimental Properties

• Color/Form: No data available
• Density: 1.274
• Melting Point: No data available
• Boiling Point: 366.2°C at 760 mmHg
• Flash Point: 175.3±25.9 °C
• Refractive Index: 1.517
• PSA: 57.61000
• LogP: 0.01980

N-Acetyl-D-proline Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Acetyl-D-proline

N-Acetyl-D-Proline: A Comprehensive Overview

N-Acetyl-D-proline, also known by its CAS number 59785-68-1, is a derivative of proline, a naturally occurring amino acid. This compound has gained significant attention in recent years due to its unique properties and diverse applications in various fields. The molecule consists of a proline backbone with an acetyl group attached to the nitrogen atom, which imparts distinct chemical and biological characteristics. In this article, we will delve into the structure, synthesis, properties, and applications of N-Acetyl-D-proline, highlighting its significance in modern chemistry and biology.

The chemical structure of N-Acetyl-D-proline plays a pivotal role in its functionality. Proline itself is unique among amino acids due to its cyclic secondary amine structure, which gives it a rigid conformation. The addition of an acetyl group further modifies its properties, enhancing its stability and solubility in certain solvents. This modification also influences its interaction with biological systems, making it a valuable compound in drug design and development. Recent studies have shown that N-Acetyl-D-proline exhibits potential as a bioisostere in medicinal chemistry, offering improved pharmacokinetic profiles compared to its parent compound.

One of the most notable applications of N-Acetyl-D-proline is in the field of peptide synthesis. Its acetylated form makes it an ideal building block for constructing complex peptide sequences. The compound's ability to form stable amide bonds under mild conditions has made it a preferred choice for researchers working on peptide-based therapeutics. Furthermore, N-Acetyl-D-proline has been utilized in the development of prodrugs, where it serves as a protective group to enhance drug delivery efficiency.

Recent advancements in biotechnology have also highlighted the role of N-Acetyl-D-proline in metabolic engineering. By incorporating this compound into microbial metabolic pathways, scientists have been able to optimize the production of valuable biochemicals. For instance, studies have demonstrated that N-Acetyl-D-proline can enhance the yield of certain amino acids in engineered Escherichia coli strains. This finding underscores its potential as a versatile tool in industrial biotechnology.

In addition to its chemical applications, N-Acetyl-D-proline has shown promise in biomedical research. Its ability to modulate cellular signaling pathways has led to investigations into its therapeutic potential. For example, research has indicated that N-Acetyl-D-proline may possess anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of N-Acetyl-D-proline typically involves acetylation of D-proline using reagents such as acetic anhydride or mixed carbonates. This reaction is often carried out under controlled conditions to ensure high yields and purity. Recent innovations in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial purposes.

In terms of physical properties, N-Acetyl-D-proline is a white crystalline powder with a molecular weight of approximately 169 g/mol. It is soluble in water and organic solvents such as ethanol and methanol but exhibits limited solubility in non-polar solvents like hexane. These properties make it suitable for various laboratory and industrial applications where precise control over solubility is required.

From an environmental perspective, N-Acetyl-D-proline is considered non-toxic under normal handling conditions. Its biodegradability has been studied extensively, with results indicating that it undergoes rapid degradation under aerobic conditions. This makes it an environmentally friendly choice for use in pharmaceuticals and other consumer products.

In conclusion, N-Acetyl-D-proline (CAS No: 59785-68-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional properties make it an invaluable tool in peptide synthesis, drug development, metabolic engineering, and biomedical research. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.